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Compound of Interest

Compound Name: Florosenine

Cat. No.: B15586381

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on
Florosenine. As of the latest literature review, specific data regarding the discovery, detailed
biological activities, mechanism of action, and clinical evaluation of Florosenine are limited.
The information presented herein is largely based on the characteristics of the broader class of
pyrrolizidine alkaloids, to which Florosenine belongs.

Introduction

Florosenine is a pyrrolizidine alkaloid that has been identified and isolated from the plant
Senecio leptolobus, a member of the Asteraceae family. Pyrrolizidine alkaloids (PAs) are a
large group of naturally occurring compounds known for their presence in various plant species
and their potential biological activities, including significant toxicity. This bulletin aims to
consolidate the known information about Florosenine and provide a general overview of the
typical properties and investigational approaches for related PAs.

Physicochemical Properties of Florosenine

Limited specific experimental data for Florosenine is available. The following table
summarizes its basic chemical identifiers.
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Property Value Source

Chemical Formula C21H29NOs NIST

Molecular Weight 423.46 g/mol NIST

CAS Number 16958-30-8 NIST

Class Pyrrolizidine Alkaloid General Classification
Natural Source Senecio leptolobus Scientific Literature

Background: Pyrrolizidine Alkaloids from Senecio
Species

The genus Senecio is a well-known source of a diverse array of pyrrolizidine alkaloids. These
compounds are secondary metabolites that plants produce as a defense mechanism against
herbivores.

General Biological Activities and Toxicity

Pyrrolizidine alkaloids are recognized for their potential biological effects, which are often
associated with toxicity. The primary concern with many PAs is their hepatotoxicity (liver
damage), which arises from the metabolic activation of these compounds in the liver.

o Cytotoxicity: Many PAs exhibit cytotoxic effects against various cell lines in vitro. This is a
crucial area of investigation to understand their toxic potential and, in some rare cases,
explore any anti-cancer properties.

o Antimicrobial Activity: Some studies on extracts from Senecio species have indicated
potential antimicrobial properties. However, the specific contribution of individual alkaloids
like Florosenine to this activity is often not well-defined.

Due to the general toxicity profile of PAs, any investigation into their potential therapeutic
applications must be approached with extreme caution.
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Postulated Mechanism of Action (General for
Hepatotoxic PAS)

The toxicity of most pyrrolizidine alkaloids is not inherent to the parent molecule but is a result
of its metabolic activation, primarily by cytochrome P450 enzymes in the liver. This metabolic
process is a critical area of study for understanding the toxicological profile of any newly
identified PA, such as Florosenine. The generalized pathway is as follows:

» Metabolic Activation: The PA is oxidized to a highly reactive pyrrolic ester.

o Cellular Damage: This reactive metabolite can then alkylate cellular macromolecules such as

DNA and proteins.

» Toxicity: The alkylation of cellular components can lead to cell death, mutagenesis, and
carcinogenesis, manifesting as hepatotoxicity.

A diagrammatic representation of this general metabolic activation and toxicity pathway is

provided below.
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 To cite this document: BenchChem. [Florosenine: A Preliminary Technical Bulletin on a
Pyrrolizidine Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586381#florosenine-discovery-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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